Cas no 598-09-4 (2-(Chloromethyl)-2-methyloxirane)
2-(Chloromethyl)-2-methyloxirane is a reactive epoxide compound characterized by the presence of a chloromethyl group adjacent to a methyl-substituted oxirane ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of functionalized polymers, cross-linking agents, and specialty chemicals. Its bifunctional nature allows for nucleophilic ring-opening reactions at the epoxide site or substitution at the chloromethyl group, enabling diverse derivatization. The compound is commonly employed in the production of epoxy resins, coatings, and adhesives, where its reactivity enhances curing efficiency and material performance. Proper handling is essential due to its potential irritancy and sensitivity to moisture.
598-09-4 structure
Product Name:2-(Chloromethyl)-2-methyloxirane
CAS No:598-09-4
MF:C4H7ClO
MW:106.550780534744
MDL:MFCD00052487
CID:38662
PubChem ID:95220
Update Time:2025-06-08
2-(Chloromethyl)-2-methyloxirane Chemical and Physical Properties
Names and Identifiers
-
- 2-methylepichlorohydrin
- Methyl epichlorohydrin
- 2-(Chloromethyl)-2-methyloxirane
- 2-(Chloromethyl)-1,2-epoxypropane
- 1-chloro-2,3-epoxy-2-methyl-propane
- 1-chloro-2-methyl-2,3-epoxypropane
- 2-(3-FORMYL-INDOL-1-YL)-N-(2-METHOXY-5-NITRO-PHENYL)-ACETAMIDE
- 2-(chloromethyl)-2-methyl-oxirane
- 2-methyl-2-chloromethyloxirane
- 2-Methyl-3-chloro-1,2-epoxypropane
- 3-chloro-2-methyl-1,2-epoxypropane
- 3-Chloro-2-methyl-1,2-propenoxide
- Oxirane,2-(chloromethyl)-2-methyl
- 2-(Chloromethyl)-1,2-propylene Oxide
- Propane,1-chloro-2,3-epoxy-2-methyl- (6CI,7CI,8CI)
- 1,2-Epoxy-2-methyl-3-chloropropane
- 1,2-Epoxy-3-chloroisobutane
- 1-Chloro-2,3-epoxy-2-methylpropane
- 2-Methyl-1-chloro-2,3-epoxypropane
- 2-Methyl-2-(chloromethyl)oxirane
- 3-Chloro-1,2-epoxy-2-methylpropane
- Methepichlorohydrin
- NSC 24245
- b-Methylepichlorohydrin
- Methylepichlorohydrin
- Oxirane, 2-(chloromethyl)-2-methyl-
- 2-chloromethyl-2-methyl-oxirane
- NSC24245
- beta-Methylepichlorohydrin
- KSC493O4B
- 2-chloromethyl-2-methyloxirane
- VVHFXJOCUKBZFS-UHFFFAOYSA-N
- STL556701
- MFCD00052487
- SCHEMBL603469
- 598-09-4
- NS00043247
- A832480
- NSC-24245
- AS-31259
- W-105299
- 2(Chloromethyl)-2-methyloxirane
- AI3-03558
- EN300-86275
- AKOS006229042
- A833284
- CS-0089843
- EINECS 209-916-7
- SB37863
- FT-0611962
- Z1201618277
- FT-0612876
- C2584
- DTXSID50870659
- BBL102892
-
- MDL： MFCD00052487
- Inchi： 1S/C4H7ClO/c1-4(2-5)3-6-4/h2-3H2,1H3
- InChI Key： VVHFXJOCUKBZFS-UHFFFAOYSA-N
- SMILES： ClCC1(C)CO1
Computed Properties
- Exact Mass: 106.01900
- Monoisotopic Mass: 106.018543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 64.599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.7
- Topological Polar Surface Area: 12.5
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.1011
- Melting Point: -40
- Boiling Point: 122°C(lit.)
- Flash Point: 30°C(lit.)
- Refractive Index: 1.4320-1.4360
- PSA: 12.53000
- LogP: 1.01410
2-(Chloromethyl)-2-methyloxirane Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H226-H314
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
- Hazardous Material transportation number：3265
- Hazard Category Code： R20/21/22;R34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22; R34
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers to avoid corrosive substances.
- Safety Term：S26;S36/37/39;S45
- HazardClass：8/3
- PackingGroup：II
2-(Chloromethyl)-2-methyloxirane Customs Data
- HS CODE：2910900090
- Customs Data：
China Customs Code:
2910900090Overview:
2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-(Chloromethyl)-2-methyloxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 067862-1g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 067862-5g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | 97% | 5g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 067862-25g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | 97% | 25g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 067862-100g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | 97% | 100g |
￡98.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C136952-100g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | ≥98.0%(GC) | 100g |
¥253.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C136952-25g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | ≥98.0%(GC) | 25g |
¥116.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C136952-5g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | ≥98.0%(GC) | 5g |
¥29.90 | 2023-09-03 | |
| Apollo Scientific | OR23797-1g |
3-Chloro-2-methyl-1,2-propenoxide |
598-09-4 | 1g |
£10.00 | 2023-04-20 | ||
| Apollo Scientific | OR23797-10g |
3-Chloro-2-methyl-1,2-propenoxide |
598-09-4 | 10g |
£22.00 | 2023-04-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013651-25g |
2-(Chloromethyl)-2-methyloxirane |
598-09-4 | 98% | 25g |
￥71 | 2024-05-22 |
2-(Chloromethyl)-2-methyloxirane Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:598-09-4)2-(Chloromethyl)-2-methyloxirane
Order Number:sfd18059
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:598-09-4)2-(Chloromethyl)-2-methyloxirane
Order Number:LE4114;LE2473846
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
(CAS:598-09-4)2-(Chloromethyl)-2-methyloxirane
Order Number:C00051
Stock Status:please consult
Quantity:180kg
Purity:98%
Pricing Information Last Updated:Tuesday, 30 December 2025 14:59
Price ($):Inquiry
Email:lbhzll@163.com
2-(Chloromethyl)-2-methyloxirane Related Literature
-
J. Steinbauer,A. Spannenberg,T. Werner Green Chem. 2017 19 3769
-
Yurika Miyamae,Arihiro Kanazawa,Ken-ichi Tamaso,Kazuhide Morino,Ryo Ogawa,Sadahito Aoshima Polym. Chem. 2018 9 404
-
Jun Dong,Jiaxi Xu Org. Biomol. Chem. 2017 15 836
-
Jun Dong,Jiaxi Xu New J. Chem. 2018 42 9037
-
Yuting Qing,Tiantian Liu,Bei Zhao,Xiaoguang Bao,Dan Yuan,Yingming Yao Inorg. Chem. Front. 2022 9 2969
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:598-09-4)2-(Chloromethyl)-2-methyloxirane
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:598-09-4)2-(Chloromethyl)-2-methyloxirane
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry